(3Z)-1-(4-fluorobenzyl)-3-({[3-(trifluoromethyl)phenyl]amino}methylidene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-1-[(4-fluorophenyl)methyl]-2,2-dioxo-3-[[3-(trifluoromethyl)anilino]methylidene]thieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C21H14F4N2O3S2/c22-15-6-4-13(5-7-15)12-27-17-8-9-31-20(17)19(28)18(32(27,29)30)11-26-16-3-1-2-14(10-16)21(23,24)25/h1-11,26H,12H2/b18-11-
• InChI Key: WRISCGVJEZSIEL-WQRHYEAKSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC=C2C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F)C(F)(F)F
• Isomeric SMILES: C1=CC(=CC(=C1)N/C=C\2/C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F)C(F)(F)F
• Molecular Formula: C21H14F4N2O3S2
• Molecular Weight: 482.5 g/mol

Description

(3Z)-1-(4-fluorobenzyl)-3-({[3-(trifluoromethyl)phenyl]amino}methylidene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C21H14F4N2O3S2 and its molecular weight is 482.47. The purity is usually 95%.
BenchChem offers high-quality (3Z)-1-(4-fluorobenzyl)-3-({[3-(trifluoromethyl)phenyl]amino}methylidene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3Z)-1-(4-fluorobenzyl)-3-({[3-(trifluoromethyl)phenyl]amino}methylidene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Research efforts have been directed towards the synthesis and characterization of heterocyclic compounds, including those related to the specified chemical structure. For instance, studies on the synthesis and evaluation of novel thioureas derived from 4-aminobenzohydrazide hydrazones explore the antiviral, antitubercular, and anticancer activities of such compounds (Çıkla, 2010). Similarly, investigations into the synthesis of benzothiazine and acrylamide compounds provide insights into new chemical entities with potential pharmaceutical applications (Alves de Souza et al., 2010).

Molecular, Electronic, and Spectroscopic Analysis

Molecular, electronic, nonlinear optical, and spectroscopic analyses of heterocyclic compounds are crucial for understanding their properties and potential applications. A study highlights the electronic, nonlinear optical properties, molecular electrostatic potentials, and spectroscopic properties of 3-substituted-4-(3-methyl-2-thienylmethyleneamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones, demonstrating the significance of theoretical and experimental analyses in the development of new compounds with desired properties (Beytur & Avinca, 2021).

Biological Applications and Drug Discovery

The research also extends to the biological applications and potential drug discovery of such compounds. Studies on the synthesis, characterization, and in vitro cytotoxicity of amino acetate functionalized Schiff base organotin(IV) complexes illustrate their potential as anticancer drugs (Basu Baul et al., 2009). Additionally, the discovery of new apoptosis-inducing agents for breast cancer based on ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate underscores the importance of multifaceted synthetic approaches in the identification of compounds with therapeutic potential (Gad et al., 2020).